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Compound of Interest

Compound Name: 1,3,6-Hexanetricarbonitrile

Cat. No.: B156369

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,3,6-Hexanetricarbonitrile, a
versatile chemical intermediate. It includes a list of commercial suppliers, detailed technical
specifications, and an exploration of its applications and chemical transformations. The
information is presented to support research, development, and procurement activities in the
chemical and pharmaceutical sciences.

Commercial Availability

1,3,6-Hexanetricarbonitrile is available from a range of chemical suppliers, catering to various
purity requirements and quantities, from laboratory research to industrial production. The
following table summarizes prominent commercial suppliers.
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Supplier Website Notes

Offers the compound under the
) ) Aldrich brand, suitable for
Sigma-Aldrich --INVALID-LINK--
laboratory and research

applications.[1]

An industrial distributor and
Wego Chemical Group --INVALID-LINK-- supplier providing global

supply chain solutions.[2]

A leading manufacturer and
) ) supplier in China, offering high
Ruifu Chemical --INVALID-LINK-- ) ]
purity grades, particularly for

the Li-ion battery market.[3]

Supplies the compound for

research use, highlighting its
Benchchem --INVALID-LINK-- ) o

role as a versatile building

block in synthesis.[4]

A marketplace connecting

buyers with a variety of
Molport --INVALID-LINK-- , T

suppliers, offering different

purities and quantities.[5]

A professional supplier in
) China offering the compound
Yacooscience --INVALID-LINK-- ) )
for organic synthesis and as

an electrolyte additive.[6]

] Provides chemical products for
Capot Chemical --INVALID-LINK--
research and development.

) Offers the compound with a
Warshel Chemical Ltd. --INVALID-LINK-- o )
minimum purity of 99.5%.[7]

A global supplier of research
Tokyo Chemical Industry (TCI) --INVALID-LINK-- chemicals, offering various

grades of the compound.[8]
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Henan Fengda Chemical
Co.,Ltd.

--INVALID-LINK--

A China-based manufactory
offering industrial and

pharmaceutical grades.[9]

Sarchem Labs

--INVALID-LINK--

A supplier of specialty
chemicals for research and

production.

Wanhe Chemical

--INVALID-LINK--

A supplier of fine chemicals
and pharmaceutical

intermediates.

Technical Data

1,3,6-Hexanetricarbonitrile is a specialty chemical with a unique molecular structure that

lends itself to a variety of applications. Its key physical and chemical properties are

summarized below.

Property

Value

Source

Chemical Name

1,3,6-Hexanetricarbonitrile

[11(21[3]

HTCN, Hexane-1,3,6-

Synonyms Tricarbonitrile, 4- [31[5]
Cyanosuberonitrile
CAS Number 1772-25-4 [11[21[3]14]
Molecular Formula CoH11N3 [2][3]I5]
Molecular Weight 161.21 g/mol [3114]
Appearance Colorless to light yellow liquid [31[7]
Purity >98.0% to >99.5% (GC) [31[71[8]
- _ 200 °C at 0.2 mmHg; 255-260
Boiling Point [3]
°C at 2 mmHg
Density 1.04 g/mL at 25 °C

Refractive Index

n20/D 1.465 - 1.469

[3][6]
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Safety and Handling

1,3,6-Hexanetricarbonitrile is classified as a combustible liquid and is harmful if swallowed or
inhaled.[1] Appropriate personal protective equipment (PPE), including gloves, protective
clothing, and eye/face protection, should be worn when handling this chemical.[1] Work should
be conducted in a well-ventilated area, and sources of ignition should be avoided.[1] For
detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.[1]

Hazard Class GHS Pictogram Signal Word Hazard Statement

Flammable liquids ] ] H227: Combustible
No Pictogram Warning o

(Category 4) liquid

Acute toxicity, Oral ) H302: Harmful if
GHSO07 Warning

(Category 4) swallowed

Acute toxicity, .
H332: Harmful if

Inhalation (Category GHSO07 Warning )
inhaled

4)

Applications in Research and Development

1,3,6-Hexanetricarbonitrile is a valuable building block in organic synthesis and has gained
significant attention for its application in advanced materials, particularly in the field of energy
storage.

Lithium-lon Battery Electrolyte Additive

A primary application of 1,3,6-Hexanetricarbonitrile is as an electrolyte additive in high-
voltage lithium-ion batteries.[3][7] The nitrile groups are thought to coordinate with transition
metal ions on the cathode surface, forming a stable and uniform cathode-electrolyte interphase
(CEI).[7] This protective layer suppresses the decomposition of the electrolyte at high voltages,
leading to improved cycling stability and rate capability of the battery.[7]

The proposed mechanism involves the preferential oxidation of 1,3,6-Hexanetricarbonitrile on
the cathode surface, creating a robust CEI that inhibits further electrolyte degradation.
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1,3,6-Hexanetricarbonitrile

Adsorption & Oxidation

Cathode_Surface

Stable_CElI

Electrolyte_Decomposition Improved_Performance

1,3,6-Hexanetricarbonitrile

20, H* or OH~

Amide_Intermediate

20, H* or OH~

1,3,6-Hexanetricarboxylic_Acid
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1,3,6-Hexanetricarbonitrile

Reducing Agent (e.g., Hz, Catalyst)

1,3,6-Triaminohexane

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for 1,3,6-
Hexanetricarbonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156369#commercial-suppliers-of-1-3-6-
hexanetricarbonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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